Cas no 1269039-30-6 (N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride)

• Product Name: N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride
• CAS No: 1269039-30-6
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 4584744
• Update Time: 2025-06-13

N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N~2~-methyl-N~2~-phenyl-1,2-propanediamine hydrochloride
• N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride

• Inchi： 1S/C10H16N2.ClH/c1-9(8-11)12(2)10-6-4-3-5-7-10;/h3-7,9H,8,11H2,1-2H3;1H
• InChI Key： KTZZOPDXDWXQFU-UHFFFAOYSA-N
• SMILES： Cl[H].N(C([H])([H])[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])N([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride

Comprehensive Overview of N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride (CAS No. 1269039-30-6)

N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride (CAS No. 1269039-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms such as N-2-Methyl-PPD HCl, belongs to the class of diamine derivatives, which are widely studied for their role in drug synthesis and material science. Its molecular structure features a phenyl group and a methyl-substituted diamine backbone, making it a versatile intermediate in organic synthesis.

In recent years, the demand for high-purity diamine compounds like N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of targeted therapies and diagnostic agents. The compound's hydrochloride salt form enhances its solubility and stability, which are critical for laboratory and industrial applications.

One of the most frequently searched questions related to this compound is: "What are the applications of N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride in drug discovery?" Studies suggest that its structural motif is valuable for designing enzyme inhibitors and receptor modulators, particularly in neurological and oncological research. Additionally, its role in peptide modification and linker chemistry has made it a subject of interest in biopharmaceuticals and antibody-drug conjugates (ADCs).

The synthesis of CAS No. 1269039-30-6 typically involves multi-step organic reactions, including reductive amination and salt formation. Quality control measures, such as HPLC purity analysis and spectroscopic characterization, are essential to ensure its suitability for research purposes. Given the rising trend of green chemistry, efforts are also underway to optimize its production using environmentally friendly catalysts and solvent-free methods.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of diamine-based compounds. Researchers are exploring how subtle modifications to the N-2-Methyl-N~2-phenyl-1,2-propanediamine scaffold can influence its biological activity. This aligns with the growing demand for tailored chemical entities in precision medicine and personalized therapeutics.

From a commercial perspective, CAS No. 1269039-30-6 is often listed under categories like pharmaceutical intermediates and fine chemicals. Suppliers emphasize its high batch-to-batch consistency and compliance with Good Manufacturing Practices (GMP), which are critical for regulatory approvals. The compound's MSDS (Material Safety Data Sheet) provides detailed handling guidelines, though it is not classified as hazardous under standard conditions.

In summary, N-2-Methyl-N~2-phenyl-1,2-propanediamine Hydrochloride represents a promising candidate for diverse scientific applications. Its relevance to cutting-edge research and industrial processes underscores the importance of continued exploration into its properties and potential. As the scientific community delves deeper into molecular design and sustainable synthesis, this compound is poised to play a pivotal role in shaping future innovations.